Cas no 886964-94-9 (N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide)

• Product Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide
• CAS No: 886964-94-9
• MF: C₂₁H₁₅ClN₄O₄S
• MW: 454.886202096939
• CID: 5479152
• Update Time: 2025-10-05

N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-ylmethyl)benzamide
• N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide

• Inchi： 1S/C21H15ClN4O4S/c1-30-17-8-7-16(22)19-18(17)24-21(31-19)25(12-13-4-3-9-23-11-13)20(27)14-5-2-6-15(10-14)26(28)29/h2-11H,12H2,1H3
• InChI Key： RWXNCILFZKGTGV-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC(Cl)=C2S1)CC1=CC=CN=C1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide

Research Briefing on N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide (CAS: 886964-94-9)

N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide (CAS: 886964-94-9) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole and pyridine moieties, has shown promising potential in targeting specific biological pathways, particularly in the context of cancer therapy and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further preclinical and clinical development.

The synthesis and structural optimization of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide have been detailed in several recent publications. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to confirm its molecular structure and purity. The compound's ability to interact with key protein targets, including kinases and transcription factors, has been investigated using in vitro assays and molecular docking simulations. These studies have revealed its high binding affinity and selectivity, which are critical for minimizing off-target effects in therapeutic applications.

In preclinical models, N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide has demonstrated potent anti-proliferative activity against a range of cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that the compound induces apoptosis and cell cycle arrest by modulating signaling pathways such as PI3K/AKT and MAPK/ERK. Additionally, its anti-inflammatory properties have been explored in models of autoimmune diseases, where it has shown efficacy in reducing cytokine production and immune cell infiltration. These findings underscore its potential as a multi-targeted therapeutic agent.

Pharmacokinetic studies of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits favorable oral bioavailability and stability in plasma, with a half-life that supports once-daily dosing. However, challenges such as hepatic metabolism and potential drug-drug interactions require further investigation to optimize its clinical utility. Recent advancements in formulation technology, including nanoparticle-based delivery systems, are being explored to enhance its therapeutic index and reduce toxicity.

Despite its promising preclinical profile, the translation of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide into clinical trials faces several hurdles. Regulatory considerations, including safety assessments and Good Manufacturing Practice (GMP) compliance, are critical for its advancement. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate its development. Future research directions include the identification of biomarkers for patient stratification and the exploration of combination therapies to enhance its efficacy.

In conclusion, N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide (CAS: 886964-94-9) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, coupled with its demonstrated biological activities, make it a valuable subject of ongoing research. Continued efforts to elucidate its mechanisms, optimize its pharmacokinetics, and evaluate its clinical potential will be essential for realizing its therapeutic benefits. This briefing highlights the current state of knowledge and underscores the need for further interdisciplinary collaboration to advance this compound toward clinical application.